Cas no 1806358-41-7 (2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole)

• Product Name: 2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole
• CAS No: 1806358-41-7
• MF: C₉H₆INO₄
• MW: 319.052714824677
• CID: 4818065
• Update Time: 2025-10-30

2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole

• Inchi： 1S/C9H6INO4/c10-4-2-1-3-5-6(4)11-8(15-5)7(12)9(13)14/h1-3,7,12H,(H,13,14)
• InChI Key： TXVCQCYTTOLGCA-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C1N=C(C(C(=O)O)O)O2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 1.4
• Topological Polar Surface Area: 83.6

Additional information on 2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole

Comprehensive Overview of 2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole (CAS No. 1806358-41-7)

2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole (CAS No. 1806358-41-7) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique iodobenzo[d]oxazole core, is frequently explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioactivity and target specificity.

The growing demand for innovative therapeutic agents has propelled the study of heterocyclic compounds like 2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole. Its carboxy-hydroxy functional group enables it to interact with biological targets, making it a candidate for enzyme inhibition and receptor modulation. Recent trends in AI-driven drug design have further highlighted its relevance, as computational models predict its utility in small-molecule therapeutics.

One of the most searched questions related to this compound is: "What are the synthetic routes for 2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole?" The synthesis typically involves iodination of benzo[d]oxazole derivatives followed by carboxylation and hydroxylation steps. Researchers often optimize these methods to improve yield and purity, addressing challenges such as regioselectivity and side reactions.

Another hot topic is the compound's potential role in cancer research. Preliminary studies suggest that its iodine-substituted structure may exhibit antiproliferative effects, aligning with the broader interest in targeted cancer therapies. This has led to increased searches for "2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole mechanism of action" and "bioavailability studies".

From an industrial perspective, the compound's stability and solubility are critical factors. Manufacturers and suppliers often highlight its high purity grades (e.g., >98%) to meet the stringent requirements of pharmaceutical R&D. Discussions around scalable synthesis and cost-effective production are also prevalent, reflecting the compound's commercial viability.

In summary, 2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole (CAS No. 1806358-41-7) represents a promising scaffold in modern chemistry. Its applications span drug development, biochemical assays, and material science, making it a subject of ongoing exploration. As research advances, its role in addressing unmet medical needs and sustainable chemistry will likely expand, solidifying its importance in the scientific community.